Cas no 13726-21-1 (2-(4-Chloro-3-methoxyphenyl)acetonitrile)

2-(4-Chloro-3-methoxyphenyl)acetonitrile is a versatile organic intermediate used in pharmaceutical and agrochemical synthesis. Its structure features a chloro-methoxy-substituted phenyl ring attached to an acetonitrile group, making it a valuable precursor for further functionalization. The compound’s electron-withdrawing substituents enhance reactivity in nucleophilic substitution and coupling reactions, facilitating the synthesis of more complex molecules. It is particularly useful in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The high purity and stability of this nitrile derivative ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.

2-(4-Chloro-3-methoxyphenyl)acetonitrile structure

13726-21-1 structure

Product Name:2-(4-Chloro-3-methoxyphenyl)acetonitrile

CAS No:13726-21-1

MF:C₉H₈ClNO

MW:181.618921279907

MDL:MFCD09907926

CID:1037156

PubChem ID:20460956

Update Time:2025-06-07

2-(4-Chloro-3-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-3-methoxyphenyl)acetonitrile
- (4-Chloro-3-methoxyphenyl)acetonitrile
- RARECHEM AL MP 0203
- 2-(4-Chloro-3-methoxyphenyl)
- AK109647
- 3-Methoxy-4-chlorobenzyl cyanide
- XOSGKJSNVLAMGY-UHFFFAOYSA-N
- FCH876174
- 6563AA
- 4-Chloro-?3-?methoxy-benzeneacetonitrile
- Benzeneacetonitrile, 4-chloro-3-methoxy-
- ST2416106
- AX8227707
- AKOS006313968
- SCHEMBL601956
- CS-W021406
- DB-354816
- MFCD09907926
- DTXSID30607460
- A886537
- 13726-21-1
- MDL： MFCD09907926
- Inchi： 1S/C9H8ClNO/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,6H,4H2,1H3
- InChI Key： XOSGKJSNVLAMGY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(CC#N)=CC=1OC

Computed Properties

Exact Mass: 181.0294416g/mol
Monoisotopic Mass: 181.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 33

2-(4-Chloro-3-methoxyphenyl)acetonitrile Pricemore >>

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abcr	AB439644-250 mg	2-(4-Chloro-3-methoxyphenyl)acetonitrile; .	13726-21-1		250mg	€113.20	2023-04-22
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